Cas no 1235671-51-8 (2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 1235671-51-8
• MF: C₁₅H₁₅N₃O₃S₃
• MW: 381.492899179459
• CID: 6387542
• PubChem ID: 49676799
• Update Time: 2025-10-28

2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide
• AKOS024525499
• 1235671-51-8
• VU0526328-1
• F5860-3544
• 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)acetamide
• CCG-321948
• 2-(2,4-dimethylthiazol-5-yl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)acetamide

• Inchi： 1S/C15H15N3O3S3/c1-8-12(22-9(2)16-8)7-14(19)18-15-17-11-5-4-10(24(3,20)21)6-13(11)23-15/h4-6H,7H2,1-3H3,(H,17,18,19)
• InChI Key： BYDRYOYMXKAHTD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)SC(=N2)NC(CC1=C(C)N=C(C)S1)=O)(=O)=O

Computed Properties

• Exact Mass: 381.028
• Monoisotopic Mass: 381.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide

Introduction to Compound with CAS No. 1235671-51-8 and Product Name: 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide

The compound with the CAS number 1235671-51-8 and the product name 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex thiazole and benzothiazole scaffolds, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural features of this compound contribute to its unique chemical properties, making it a promising candidate for further investigation.

Thiazole derivatives have long been recognized for their diverse biological activities. The presence of the 2,4-dimethyl-1,3-thiazol-5-yl moiety in the compound's structure enhances its stability and reactivity, which are critical factors in pharmaceutical development. This particular moiety has been extensively studied for its role in modulating various biological pathways. The 6-methanesulfonyl-1,3-benzothiazol-2-yl group further contributes to the compound's pharmacological profile by introducing a sulfonamide functionality, which is known to improve solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that the 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide exhibits promising interactions with various biological targets. These interactions are primarily mediated by the thiazole and benzothiazole rings, which are known to be key pharmacophores in many therapeutic agents.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several enzymes and receptors relevant to human health. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in inflammation and pain signaling. This makes it a potential candidate for the development of novel anti-inflammatory and analgesic drugs. Additionally, the compound's ability to interact with specific receptors has implications for its use in treating neurological disorders.

The synthesis of 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to overcome some of the challenges associated with constructing such complex molecules. These techniques include transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, which have significantly improved the efficiency of thiazole derivative synthesis.

One of the most exciting aspects of this compound is its potential for further structural modification. By altering specific functional groups or introducing new moieties, researchers can fine-tune its biological activity to target specific diseases or conditions more effectively. This flexibility is a hallmark of modern drug discovery and underscores the importance of developing versatile molecular frameworks.

The field of medicinal chemistry is continually evolving, driven by new discoveries and technological advancements. The study of 1235671-51-8 and its derivatives exemplifies this dynamic nature of research. As our understanding of biological systems improves, so does our ability to design molecules that can interact with them in meaningful ways. This compound represents a testament to the power of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In conclusion,1235671-51-8 and its product name,2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methanesulfonyl-1,3-benzothiazol-2-y l)acetamide, hold significant promise for future therapeutic applications. Their unique structural features and demonstrated biological activities make them valuable tools for drug discovery. As research progresses，we can expect to see more derivatives being developed，each with the potential to address unmet medical needs.